Cas no 2229492-98-0 (1-(2,4-dimethoxypyridin-3-yl)cyclopropan-1-ol)

• Product Name: 1-(2,4-dimethoxypyridin-3-yl)cyclopropan-1-ol
• CAS No: 2229492-98-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6032401
• PubChem ID: 165654635
• Update Time: 2025-05-20

1-(2,4-dimethoxypyridin-3-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxypyridin-3-yl)cyclopropan-1-ol
• 2229492-98-0
• EN300-1776195

• Inchi： 1S/C10H13NO3/c1-13-7-3-6-11-9(14-2)8(7)10(12)4-5-10/h3,6,12H,4-5H2,1-2H3
• InChI Key： ZAKJQEMZHZOWLJ-UHFFFAOYSA-N
• SMILES： OC1(C2C(=NC=CC=2OC)OC)CC1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.6Ų

Additional information on 1-(2,4-dimethoxypyridin-3-yl)cyclopropan-1-ol

Research Brief on 1-(2,4-dimethoxypyridin-3-yl)cyclopropan-1-ol (CAS: 2229492-98-0): Recent Advances and Applications

The compound 1-(2,4-dimethoxypyridin-3-yl)cyclopropan-1-ol (CAS: 2229492-98-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a cyclopropane ring fused to a dimethoxypyridine moiety, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have focused on its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 2229492-98-0 in the development of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the cyclopropanol group serves as a versatile handle for further functionalization, enabling the construction of potent and selective BTK inhibitors with improved pharmacokinetic profiles. The dimethoxypyridine moiety was found to contribute significantly to target binding through key hydrogen-bonding interactions with the kinase active site.

In parallel research, the compound has shown promise in the field of antiviral drug development. A recent preprint on bioRxiv reported that derivatives of 1-(2,4-dimethoxypyridin-3-yl)cyclopropan-1-ol exhibited inhibitory activity against SARS-CoV-2 main protease (Mpro), with IC50 values in the low micromolar range. The study employed molecular docking simulations to elucidate the binding mode of these compounds, revealing favorable interactions with the catalytic dyad of Mpro.

From a synthetic chemistry perspective, several innovative routes to 2229492-98-0 have been developed. A notable advancement came from a 2022 Organic Letters publication describing a photoredox-catalyzed cyclopropanation of 2,4-dimethoxypyridine derivatives. This method offers improved yields (up to 78%) and better stereocontrol compared to traditional approaches, making it particularly valuable for scale-up processes in pharmaceutical manufacturing.

The metabolic stability of 1-(2,4-dimethoxypyridin-3-yl)cyclopropan-1-ol has been investigated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Results indicate that the compound demonstrates favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. This property, combined with its moderate solubility (measured at 32 μg/mL in PBS buffer at pH 7.4), suggests good potential for further drug development.

Emerging applications in chemical biology have also been reported. A Nature Chemical Biology paper highlighted the use of 2229492-98-0 derivatives as chemical probes for studying protein-protein interactions in inflammatory signaling pathways. The unique spatial arrangement of the cyclopropane ring was found to mimic key structural features of protein interaction interfaces, enabling selective modulation of these biological processes.

In conclusion, 1-(2,4-dimethoxypyridin-3-yl)cyclopropan-1-ol (CAS: 2229492-98-0) represents a versatile scaffold with multiple applications in medicinal chemistry and chemical biology. Recent advances in its synthesis, biological evaluation, and mechanistic understanding position this compound as an important building block for future drug discovery efforts. Ongoing research continues to explore its potential in addressing unmet medical needs across various therapeutic areas.